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Compound of Interest

Compound Name: 2-Chloroethyl methacrylate

Cat. No.: B158982

An In-depth Technical Guide to 2-Chloroethyl Methacrylate: Commercial Availability,
Properties, and Applications

For researchers, scientists, and drug development professionals, 2-Chloroethyl methacrylate
(CEMA) is a versatile monomer with significant potential in polymer science and material
development. Its dual functionality, featuring a polymerizable methacrylate group and a reactive
chloroethyl group, allows for the synthesis of a wide array of functional polymers with tailored
properties. This guide provides a comprehensive overview of its commercial availability,
technical specifications, and key experimental protocols.

Commercial Availability and Suppliers

2-Chloroethyl methacrylate is readily available from several chemical suppliers in various
guantities and purities. The following table summarizes the offerings from prominent vendors.
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) Product . . Available
Supplier Purity Stabilizer .
Number/SKU Quantities
_ _ AMBH97BA09C N 19,590,109, 25
Sigma-Aldrich 98% Not Specified
D g[1]
Thermo Scientific
Chemicals AAAL1775922 / 979 400-600ppm 10 g, 50 g[2][3]
0
(formerly Alfa ALF-L09783 hydroquinone [4]
Aesar)
Benchchem B158982 Not Specified Not Specified Inquire for details
Meryer
(Shanghai) )
Inquire for
Chemical Not Specified Not Specified Not Specified )
details[5]
Technology Co.,
Ltd.
) N N » Inquire for
Energy Chemical  Not Specified Not Specified Not Specified )
details[5]
Nanjing Chemlin )
) 5 » . Inquire for
Chemical Co., Not Specified Not Specified Not Specified )
details[5]
Ltd.
Shandong Xiya )
] N N N Inquire for
Chemical Co., Not Specified Not Specified Not Specified )
details[5]
Ltd.
Covalent N N N Bulk and LTL
] Not Specified Not Specified Not Specified -
Chemical guantities[6]

Technical Specifications

The physical and chemical properties of 2-Chloroethyl methacrylate are summarized in the
table below. These specifications are crucial for designing and executing experiments.
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Property Value Source
CAS Number 1888-94-4 [5]
Molecular Formula C6H9CIO2 [5]
Molecular Weight 148.59 g/mol [51[7]
Appearance C.:Ieér colorless to light yellow 4]
liquid

Melting Point -38°C [4]
Boiling Point 59-60°C at 8 mmHg [4]
Density ~1.1635 g/mL [4]
Refractive Index 1.4510 [4]
Flash Point 170°C [4]

Storage Temperature

2-8°C, sealed in dry conditions

[4]

Solubility

Immiscible with water

[3]4]

Experimental Protocols

The unique structure of 2-Chloroethyl methacrylate lends itself to various polymerization and

modification reactions. Detailed below are protocols for its synthesis and polymerization.

Synthesis of 2-(2-Benzothiazolylthio)ethyl Methacrylate

Derivatives

This protocol describes a nucleophilic substitution reaction where 2-Chloroethyl methacrylate

is a key reactant.

Materials:

e 2-mercaptobenzothiazole or 6-ethoxy-2-mercaptobenzothiazole

e Sodium bicarbonate (NaHCO3)
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Dimethylformamide (DMF)

2-Chloroethyl methacrylate

5% Sodium hydroxide (NaOH) aqueous solution

Diethyl ether

Magnesium sulfate (MgSO4)

Procedure:

In a reaction flask, combine 2-mercaptobenzothiazole (28 mmol) and sodium bicarbonate
(28.5 mmol) in 10 mL of dimethylformamide.

e Heat the mixture to 60°C.
o Add 2-chloroethyl methacrylate (29 mmol) dropwise to the reaction mixture.
» Reflux the reaction medium overnight.

 After cooling, wash the reaction mixture with a 5% aqueous solution of NaOH and extract
with diethyl ether.

o Separate the top organic layer, dry it over MgSO4, filter, and remove the solvent under
vacuum to yield the final product.[8]

Radical Polymerization of 2-Chloroethyl Methacrylate

This protocol details the homopolymerization of CEMA via a conventional free-radical
polymerization method.

Materials:
e 2-Chloroethyl methacrylate (CEMA)
o Tetrahydrofuran (THF)

e Benzoyl peroxide (BPO) as initiator
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Procedure:

The homopolymerization of CEMA is conducted in a solution of tetrahydrofuran.
e The reaction is initiated using benzoyl peroxide (BPO).

e The polymerization is carried out at 60°C under an inert atmosphere to prevent oxygen from
inhibiting the radical process.[7]

e This method has been reported to yield poly(2-chloroethyl methacrylate) with a high yield
of 85.6% and a molecular weight of 67.0 kDa.[7]

Reaction Workflows

The following diagrams illustrate the key reaction pathways involving 2-Chloroethyl
methacrylate.
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Caption: Synthesis of 2-Chloroethyl Methacrylate via Esterification.
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Caption: Free-Radical Polymerization of 2-Chloroethyl Methacrylate.

Safety and Handling

2-Chloroethyl methacrylate is classified as toxic if swallowed or inhaled and can cause
serious eye damage.[9] It is essential to handle this chemical with appropriate personal
protective equipment, including nitrile gloves, safety goggles, and a lab coat, and to work within
a fume hood to prevent inhalation of vapors.[7] Store the compound in a dry, well-ventilated
place at 2-8°C, away from light and oxidizing agents.[7] Always consult the Safety Data Sheet
(SDS) provided by the supplier for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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